(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H25N7O2/c1-14-7-4-5-9-18(14)20-25-19(32-28-20)12-17-8-6-10-29(13-17)22(31)21-26-23-24-15(2)11-16(3)30(23)27-21/h4-5,7,9,11,17H,6,8,10,12-13H2,1-3H3
• InChI Key: MTTSLHQHGWJKEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=NN5C(=CC(=NC5=N4)C)C
• Molecular Formula: C23H25N7O2
• Molecular Weight: 431.5 g/mol

Description

(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H25N7O2 and its molecular weight is 431.5. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Theoretical Studies

Research on structurally related compounds, such as 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine, has focused on detailed structural analysis through experimental techniques like X-ray diffraction and theoretical methods including Hartree-Fock (HF) and Density Functional Theory (DFT) calculations. These studies provide insights into bond lengths, bond angles, torsion angles, and vibrational frequencies, which are crucial for understanding the molecular behavior and properties of similar compounds (Gumus, Kansız, Aydemir, Gorobets, & Dege, 2018).

Antimicrobial and Antifungal Applications

Compounds with azole and pyrimidine structures have been studied for their antimicrobial and antifungal properties. For instance, novel pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety exhibited moderate effects against various bacterial and fungal species, highlighting the potential for developing new antimicrobial agents (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Synthesis and Chemical Reactions

The synthesis and reactions of related compounds, such as cyclocondensation of 6-acetyl-4,7-dihydro-5-methyl-7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine with hydroxylamine and hydrazine, demonstrate the chemical versatility and reactivity of these molecules. Such studies lay the groundwork for further chemical modifications and applications in various fields, including drug development and material science (Desenko, Komykhov, Orlov, & Meier, 1998).